Cas no 2764017-97-0 (6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylic acid)

• Product Name: 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylic acid
• CAS No: 2764017-97-0
• MF: C₂₃H₂₀N₂O₄
• MW: 388.415905952454
• CID: 6024851
• PubChem ID: 165983589
• Update Time: 2025-05-17

6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylic acid
• 2764017-97-0
• EN300-35208288

• Inchi： 1S/C23H20N2O4/c26-22(27)20-11-14-9-10-25(12-21(14)24-20)23(28)29-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,11,19,24H,9-10,12-13H2,(H,26,27)
• InChI Key： HXWBTTNALYBGDK-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(C=C(C(=O)O)N2)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 388.14230712g/mol
• Monoisotopic Mass: 388.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 82.6Ų

Additional information on 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylic acid

Introduction to 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylic Acid (CAS No. 2764017-97-0)

6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2764017-97-0, is a derivative of pyrrolopyridine, a heterocyclic structure that is widely recognized for its biological activity and potential therapeutic applications. The presence of a fluoren-9-ylmethoxy moiety in its molecular framework suggests a high degree of functionalization, which may contribute to its unique chemical properties and biological interactions.

The compound’s structure combines the stability of the pyrrolopyridine core with the electronic and steric influences of the fluorenylmethoxy group. This combination has been explored in various research studies aiming to develop novel pharmacophores for drug discovery. The carboxylic acid functionality at the 2-position of the pyrrolopyridine ring not only enhances its solubility in polar solvents but also provides a site for further chemical modifications, making it a versatile building block in synthetic chemistry.

In recent years, there has been a surge in interest towards heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. Pyrrolopyridines, in particular, have been extensively studied for their roles as intermediates in the synthesis of antiviral, anticancer, and anti-inflammatory agents. The specific modification of 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylic acid with a fluorenylmethoxy group suggests an attempt to optimize pharmacokinetic properties such as solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The fluorenylmethoxy group is known to enhance binding affinity and selectivity when incorporated into drug molecules. This feature makes 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylic acid an attractive candidate for further investigation in medicinal chemistry. Researchers have been exploring its use as a scaffold for designing small-molecule inhibitors that can modulate critical biological pathways involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorenylmethoxy group at the 6-position is particularly challenging due to the sensitivity of the pyrrolopyridine core to various chemical reagents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. These methods not only highlight the synthetic prowess required to handle such complex molecules but also underscore the importance of innovative approaches in modern drug discovery.

Recent studies have begun to elucidate the biological activity of derivatives like 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylic acid by employing both computational modeling and experimental validation. Computational studies have predicted that this compound may exhibit inhibitory effects on certain enzymes implicated in disease progression. These predictions have been validated through in vitro assays where the compound showed promising activity against target proteins relevant to cancer cell proliferation and survival.

The structural features of this compound make it an excellent candidate for further derivatization to enhance its pharmacological profile. By modifying other functional groups or introducing additional substituents at strategic positions within the molecule, researchers can fine-tune its biological activity and reduce potential side effects. Such modifications are crucial for developing drugs that are not only effective but also safe for clinical use.

The growing body of research on pyrrolopyridine derivatives underscores their significance as pharmacological tools. As our understanding of these compounds deepens, new opportunities for therapeutic intervention are likely to emerge. The development of innovative synthetic strategies will continue to play a pivotal role in harnessing their full potential for drug discovery applications.

In conclusion，6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H，4 H，5 H，6 H，7 H -pyrrolo[2，3 - c ] - pyridine - 2 - carboxylic acid (CAS No．2764017 - 97 - 0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents．Its unique combination of functional groups and biological potential make it an attractive subject for further research．As advancements continue to be made in synthetic chemistry and drug discovery，this compound is poised to contribute significantly to our understanding of disease mechanisms and the development of new treatments．